3-Aminopropylphosphinic acid

GABA-B receptor binding radioligand displacement receptor affinity ranking
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C3H10NO2P
Molecular Weight 123.09 g/mol
Cat. No. B15619435
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Technical Parameters


Basic Identity
Product Name3-Aminopropylphosphinic acid
Molecular FormulaC3H10NO2P
Molecular Weight123.09 g/mol
Structural Identifiers
InChIInChI=1S/C3H10NO2P/c4-2-1-3-7(5)6/h7H,1-4H2,(H,5,6)
InChIKeyZTHNRNOOZGJLRR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Aminopropylphosphinic Acid (3-APPA): GABA-B Receptor Agonist


3-Aminopropylphosphinic acid (3-APPA; also designated CGP 27492 or CGA 147823; CAS 103680-47-3) is a synthetic phosphinic acid analogue of γ-aminobutyric acid (GABA) that functions as a potent, selective agonist at the metabotropic GABAB receptor [1]. Unlike the more widely used prototypical GABAB agonist baclofen, 3-APPA bears a phosphinic acid [P(O)OH] group in place of the carboxylic acid moiety, conferring distinct pharmacological properties including higher binding affinity (Ki ~15 nM at rat brain GABAB sites) and a partial agonist profile at cloned heterodimeric receptors [2]. The compound belongs to the 3-aminopropylphosphinic acid class, which also includes the methyl-substituted analog SKF-97541 (CGP 35024) and the clinical candidate lesogaberan (AZD-3355); within this class, 3-APPA occupies a unique position as an unsubstituted parent scaffold with demonstrated GAT-mediated peripheral selectivity [3].

GABAB receptor activation and signaling studies
Phosphinic acid scaffold with reported high-affinity binding context
Distinct from baclofen and methylphosphinate analog tool compounds

3-APPA: Irreplaceability vs. Generic GABA-B Agonists


Substituting 3-APPA with baclofen, SKF-97541, or 3-aminopropylphosphonic acid introduces quantifiable differences in binding affinity, intrinsic efficacy, tissue selectivity, and metabolic handling that are material to experimental design and data interpretation. 3-APPA is a substrate for neuronal GABA transporters (GAT), whereas 3-aminopropyl(methyl)phosphinic acids such as SKF-97541 are not, producing fundamentally different central vs. peripheral exposure profiles [1]. At cloned receptors, 3-APPA is a partial agonist (41–61% of GABA Emax) whereas SKF-97541 and (R)-baclofen are full agonists, meaning that substitution alters the ceiling of receptor activation and biases the interpretation of downstream signaling studies [2]. Furthermore, 3-APPA's phosphinic acid moiety enables a distinct prodrug chemistry (acyloxyalkyl carbamates) specifically claimed in patent literature for oral delivery applications, a feature not automatically transferable to phosphonic acid or sulfonic acid analogs [3]. These differences cannot be compensated for by simple dose adjustment, as the underlying mechanisms are qualitative—GAT substrate recognition, partial vs. full agonism, and prodrug cleavage kinetics—rather than merely differences in potency.

GAT substrate recognition
Peripheral vs. central exposure profile may differ from non-substrate analogs such as SKF-97541; tissue selectivity may not transfer.
Partial agonism ceiling
Baclofen and SKF-97541 are full agonists at cloned receptors; 3-APPA’s partial agonism may shift downstream signaling interpretation.
Phosphonic acid analog confusion
3-Aminopropylphosphonic acid may exhibit substantially lower target affinity; verify CAS (103680-47-3) to avoid procurement error.

3-APPA: Quantitative Evidence vs. Key GABA-B Agonists


Superior Native GABAB Receptor Binding vs. Baclofen

In the same [3H]GABA displacement assay using rat brain synaptic membranes (pH 7.4, 2°C), 3-APPA (CGP 27492) exhibits a Ki of 15 nM and an IC50 of 3 nM, compared with racemic baclofen, which shows a Ki of 220 nM and an IC50 of 750 nM [1]. This represents an approximate 15-fold higher binding affinity for 3-APPA over baclofen when measured under identical experimental conditions in the same laboratory database [2]. The difference is amplified at the IC50 level, where 3-APPA is approximately 250-fold more potent than racemic baclofen in displacing [3H]GABA.

Binding affinity (Ki/IC50)
Head-to-head
3-APPA Ki 15 nM, IC50 3 nM vs. racemic baclofen Ki 220 nM, IC50 750 nM (~15-fold higher affinity)
Supports high-affinity probe selection for GABAB binding and displacement studies.
Rat brain synaptic membranes, [3H]GABA displacement, identical assay conditions.
GABA-B receptor binding radioligand displacement receptor affinity ranking CNS pharmacology

Greater Functional Potency than Baclofen in Isolated Tissues

In two classical peripheral GABAB bioassays, 3-APPA demonstrated significantly greater functional potency than baclofen. In the electrically stimulated guinea-pig isolated ileum, 3-APPA inhibited cholinergic twitch contractions with an IC50 of 1.84 ± 0.23 μM (n = 12), being approximately 7-fold more potent than baclofen [1]. In the rat isolated anococcygeus muscle, 3-APPA reduced electrically evoked twitch contractions with an IC50 of 0.89 ± 0.15 μM (n = 8), approximately 5-fold more potent than baclofen [1]. Importantly, 3-APPA's inhibitory effects, unlike those of baclofen, were antagonized by phaclofen (500 μM) and were abolished by baclofen desensitization, indicating engagement of the same receptor population but with distinguishable pharmacology [1].

Functional IC50 (isolated tissues)
Head-to-head
Guinea-pig ileum IC50 1.84 µM (7-fold vs. baclofen); rat anococcygeus IC50 0.89 µM (5-fold vs. baclofen)
Supports lower bath concentration use in tissue bath assays with built-in pharmacological verification.
Phaclofen-sensitive, baclofen-desensitizable; electrically stimulated twitch contractions.
isolated tissue pharmacology guinea-pig ileum rat anococcygeus functional potency comparison

Partial Agonism at Cloned GABAB Receptors vs. Full Agonists

When tested in a functional phosphoinositide hydrolysis assay using tsA cells co-expressing GABABR1a/GABABR2/Gαq-z5 or GABABR1b/GABABR2/Gαq-z5, 3-APPA behaved as a partial agonist, producing maximal responses of only 41% (R1a) and 61% (R1b) relative to a full GABA response [1]. In contrast, SKF-97541 (3-aminopropyl(methyl)phosphinic acid), (R)-baclofen, and BCTG all behaved as full agonists on both splice variants, achieving maximal responses comparable to GABA [1]. The rank order of agonist potency was SKF-97541 > GABA > (R)-baclofen > BCTG > 3-APPA, with 3-APPA exhibiting the lowest potency and only partial efficacy of the series [1]. This partial agonism is not a liability but rather a functionally meaningful property that distinguishes 3-APPA from its methyl-substituted congener.

Intrinsic efficacy (Emax)
Head-to-head
3-APPA Emax 41% (R1a), 61% (R1b) of GABA; SKF-97541 and (R)-baclofen ~100% (full agonists)
Provides a partial agonist tool for receptor signaling bias and desensitization studies.
Cloned heterodimeric GABABR1a/R2 and GABABR1b/R2 in tsA cells; phosphoinositide hydrolysis readout.
cloned receptor pharmacology partial agonism GABABR1a/GABABR1b splice variants intrinsic efficacy

Peripheral Selectivity via GAT-Mediated Uptake vs. Methylphosphinic Acids

A comparative in vitro and in vivo study demonstrated that 3-aminopropylphosphinic acids (the class to which 3-APPA belongs) inhibit transient lower esophageal sphincter relaxation (TLOSR) with a superior therapeutic index compared to 3-aminopropyl(methyl)phosphinic acids such as SKF-97541 [1]. This differential was mechanistically attributed to GAT-mediated uptake of 3-aminopropylphosphinic acids into brain cells, which limits their central exposure, whereas the corresponding methylphosphinic acids are not GAT substrates and consequently produce more pronounced CNS side effects (measured as hypothermia in mice and rats, even upon intracerebroventricular administration) [1]. In the same study, 3-aminopropyl(methyl)phosphinic acids were found to be much more potent in producing hypothermia in rats [1].

Peripheral selectivity (GAT)
Class-level
3-Aminopropylphosphinic acids show GAT-mediated brain uptake, limiting CNS hypothermia; wider TLOSR therapeutic window reported
Supports peripheral restriction for GI motility or visceral pain models; methylphosphinic acids lack this mechanism.
Dog TLOSR, rodent hypothermia models; class-level inference.
GABA transporter peripheral selectivity therapeutic index transient lower esophageal sphincter relaxation GERD

Higher Affinity vs. 3-Aminopropylphosphonic Acid

3-Aminopropylphosphinic acid (phosphinic, P–H bond) binds to native GABAB receptors with a Ki of 15 nM (IC50 = 3 nM) as measured by [3H]GABA displacement in rat brain synaptic membranes [1]. In contrast, the corresponding phosphonic acid analog, 3-aminopropylphosphonic acid (phosphonic, P–OH bond), exhibits an IC50 of approximately 1.5 μM in a radioligand binding assay for the GABAB receptor [2]. This represents an approximately 100- to 500-fold difference in apparent affinity (depending on whether Ki or IC50 is used for the comparison). The replacement of the P–H with a P–OH group essentially abolishes high-affinity interaction with the GABAB orthosteric site, as confirmed by functional studies in which 3-aminopropylphosphonic acid failed to mimic the effects of 3-APPA or baclofen in adenylyl cyclase assays in rat olfactory bulb membranes [3].

Affinity vs. phosphonic acid
Cross-study
3-APPA Ki ~15 nM; 3-aminopropylphosphonic acid IC50 ~1.5 µM (~100-fold difference)
Confirms phosphinic acid requirement for high-affinity GABAB binding; phosphonic acid analog not interchangeable.
Verify CAS (103680-47-3 vs. 13138-33-5) to avoid low-affinity analog.
phosphinic vs. phosphonic acid structure-activity relationship binding affinity comparison GABA analog chemistry

Prodrug Patent Enablement: Acyloxyalkyl Carbamate Chemistry

U.S. Patent 7,935,686 (XenoPort, Inc.; priority 2004, granted 2011) specifically claims acyloxyalkyl carbamate prodrugs of 3-aminopropylphosphinic acid and analogs thereof, along with pharmaceutical compositions and sustained-release oral dosage forms for treating spasticity and gastroesophageal reflux disease [1]. The patent discloses that the phosphinic acid moiety of 3-APPA can be masked as an acyloxyalkyl carbamate, which is cleaved in vivo to release the active parent compound, thereby enabling oral absorption that is otherwise limited by the compound's zwitterionic character [1]. While related patents cover similar prodrug approaches for 3-aminopropylphosphonous acid analogs, the specific combination of the 3-aminopropylphosphinic acid scaffold with acyloxyalkyl carbamate promoiety is a distinct intellectual property position [1].

Prodrug chemistry enablement
Supporting evidence
U.S. Patent 7,935,686 claims acyloxyalkyl carbamate prodrugs of 3-APPA for oral delivery
Enables in-house prodrug derivatization for pharmacokinetic optimization; distinct IP position.
Patent family covers spasticity and GERD; scaffold-specific prodrug strategy.
prodrug chemistry oral bioavailability intellectual property gastroesophageal reflux disease spasticity

3-APPA: Research and Industrial Application Scenarios


High-Affinity GABAB Radioligand Binding Assays

For competition binding experiments using [3H]GABA or [3H]CGP-27492 as radioligands in rat or human brain membranes, 3-APPA provides a 15-fold higher affinity (Ki = 15 nM) than racemic baclofen (Ki = 220 nM) in identical assay conditions, enabling robust displacement at concentrations where baclofen would yield incomplete competition [1]. This is particularly advantageous when screening novel antagonists, where the use of a high-affinity agonist tracer demands a competitor with comparably high affinity to define nonspecific binding reliably. The validated IC50 of 3 nM also makes 3-APPA suitable for low-concentration labeling in autoradiographic studies [1].

Isolated Tissue Organ Bath Studies of Peripheral GABAB Receptors

In guinea-pig ileum and rat anococcygeus preparations, 3-APPA is 5- to 7-fold more potent than baclofen, achieving IC50 values of 1.84 μM and 0.89 μM respectively [2]. This potency advantage allows researchers to use lower bath concentrations, thereby reducing solvent (DMSO/water) exposure and minimizing nonspecific effects on smooth muscle contractility. Additionally, 3-APPA's effects are phaclofen-sensitive and baclofen-desensitizable, providing built-in pharmacological verification of GABAB mediation within each experiment [2].

Peripheral GABAB Target Engagement with Minimal CNS Penetration

For in vivo studies of GABAB-mediated inhibition of transient lower esophageal sphincter relaxation (TLOSR), gastric acid secretion, or visceral nociception, 3-APPA and its structural class offer a GAT-mediated peripheral restriction mechanism that is absent in 3-aminopropyl(methyl)phosphinic acids such as SKF-97541 [3]. The superior therapeutic index of 3-aminopropylphosphinic acids over methylphosphinic acids for TLOSR inhibition vs. CNS hypothermia has been demonstrated in dog, mouse, and rat models [3]. Researchers should select 3-APPA as the unsubstituted parent compound for structure-activity relationship studies aimed at optimizing this peripherally selective profile.

Partial Agonism Characterization at Heterodimeric GABAB Receptors

In recombinant cell systems co-expressing GABABR1a/R2 or GABABR1b/R2, 3-APPA uniquely produces submaximal responses (41% and 61% of GABA Emax, respectively) whereas SKF-97541 and (R)-baclofen act as full agonists [4]. This makes 3-APPA an essential pharmacological tool for studies comparing full vs. partial agonist effects on receptor desensitization, internalization, β-arrestin recruitment, or G-protein vs. non-G-protein signaling bias at GABAB receptors. No other commonly available GABAB agonist combines this partial efficacy profile with the high binding affinity of the phosphinic acid scaffold [4].

Application
Selection Property
Validation Focus
GABAB binding and displacement assays
High-affinity agonist context
Competition binding and autoradiographic resolution
Peripheral GABAB tissue bath studies
Functional potency for smooth muscle assays
Phaclofen-sensitive, baclofen-desensitizable validation
Peripheral target engagement studies (minimal CNS penetration)
GAT-mediated peripheral restriction
TLOSR inhibition vs. CNS hypothermia monitoring
Heterodimeric receptor signaling bias studies
Partial agonist efficacy profile
Desensitization, arrestin recruitment, or signaling bias endpoints

Technical Documentation Hub

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